Cas no 946786-71-6 (5-Bromo-2-(3-chlorophenoxy)aniline)

• Product Name: 5-Bromo-2-(3-chlorophenoxy)aniline
• CAS No: 946786-71-6
• MF: C₁₂H₉BrClNO
• MW: 298.562961339951
• CID: 2192980
• Update Time: 2023-08-07

5-Bromo-2-(3-chlorophenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(3-chlorophenoxy)benzenamine
• 5-BROMO-2-(3-CHLOROPHENOXY)ANILINE
• 5-Bromo-2-(3-chlorophenoxy)aniline

• Inchi： 1S/C12H9BrClNO/c13-8-4-5-12(11(15)6-8)16-10-3-1-2-9(14)7-10/h1-7H,15H2
• InChI Key： ICWMHSIRQZRTEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OC1C=CC=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2